Cas no 2580191-23-5 (2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 2580191-23-5
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 6367942
• PubChem ID: 165894594
• Update Time: 2025-08-05

2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730286
• 2580191-23-5
• 2-{[(benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid
• 2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid

• Inchi： 1S/C16H13N3O4/c20-15(21)13-12-8-4-5-9-19(12)18-14(13)17-16(22)23-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,20,21)(H,17,18,22)
• InChI Key： NLPPBBKPWLCXCA-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=C2C=CC=CN2N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid

Comprehensive Overview of 2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 2580191-23-5)

2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 2580191-23-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their versatility in drug discovery. The presence of both a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid moiety makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for heterocyclic building blocks like 2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers are particularly interested in its role as a precursor for kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology. The compound’s CAS No. 2580191-23-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-impact fields.

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and carboxylation processes. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, or other functionalized derivatives. This adaptability aligns with the current trend toward fragment-based drug design (FBDD), where modular compounds are used to optimize pharmacokinetic properties.

From an analytical perspective, CAS No. 2580191-23-5 is characterized using techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research applications. Notably, its stability under various pH conditions makes it suitable for formulation studies, a critical factor in drug development pipelines.

Beyond pharmaceuticals, 2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid has potential applications in material science, particularly in the design of organic electronic materials. Its conjugated system and functional groups could contribute to the development of light-emitting diodes (OLEDs) or sensors, areas experiencing rapid growth due to the push for sustainable technologies.

In summary, 2-{[(Benzyloxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 2580191-23-5) represents a compelling case study in the intersection of medicinal chemistry and applied materials research. Its structural versatility and broad applicability underscore its importance in modern scientific endeavors, making it a compound worthy of continued exploration and innovation.